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Cat. No.: B2471353

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the experimental setup and application of UV-
induced photocrosslinking of peptides containing the photo-activatable amino acid analog,
photo-leucine. This technique is a powerful tool for elucidating protein-protein interactions in
their native cellular environment.[1][2][3][4]

Introduction to Photo-Leucine Crosslinking

L-photo-leucine is a synthetic analog of the natural amino acid L-leucine. It possesses a
diazirine ring that, upon exposure to ultraviolet (UV) light, becomes highly reactive and forms a
covalent bond with nearby molecules.[1] This "zero-length" crosslinking provides high-
resolution information about protein-protein interactions. Because photo-leucine closely mimics
the structure of natural leucine, it can be incorporated into proteins by the cell's own
translational machinery, enabling the study of interactions within living cells.

The primary application of this technique is to "trap” and identify both stable and transient
protein-protein interactions. This is particularly valuable in drug development for identifying the
targets of small molecules and for probing the structure of ligand binding sites.

Principle of Photo-Activation
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The core of this technique lies in the photo-activation of the diazirine moiety on the photo-
leucine side chain. When irradiated with UV light at an optimal wavelength, the diazirine ring
loses a molecule of nitrogen gas (N2) to form a highly reactive carbene intermediate. This
carbene can then rapidly and non-specifically insert into C-H, N-H, or O-H bonds of nearby
molecules, resulting in a stable covalent crosslink.

Photo-Activation Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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